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Compound of Interest

Compound Name: 4-HTMPIPO

Cat. No.: B1431218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of 4-hydroxy-3,3,4-trimethyl-

1-(1-pentyl-1H-indol-3-yl)-1-pentanone, commonly known as 4-HTMPIPO. This compound has

been identified as a synthetic cannabinoid and is understood to be a hydration product of the

related compound UR-144. While specific, peer-reviewed synthetic procedures with

quantitative yields are not readily available in the scientific literature, this guide outlines a

plausible and chemically sound pathway for its synthesis based on established organic

chemistry principles.

Synthesis Pathway
The primary route to 4-HTMPIPO is through the acid-catalyzed hydration of (1-pentylindol-3-yl)-

(2,2,3,3-tetramethylcyclopropyl)methanone (UR-144). This reaction involves the electrophilic

addition of water across the strained cyclopropane ring of UR-144, leading to the formation of

the tertiary alcohol, 4-HTMPIPO.[1]
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UR-144
(1-pentylindol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone

4-HTMPIPO
(4-hydroxy-3,3,4-trimethyl-1-(1-pentyl-1H-indol-3-yl)-1-pentanone)

Acid-Catalyzed HydrationH₂O, H⁺ (cat.)

Reaction

Workup & Purification

Analysis

Dissolve UR-144 in THF

Add H₂O and cat. H₂SO₄

Stir at Room Temperature

Monitor by TLC

Quench with NaHCO₃

Extract with Ethyl Acetate

Wash with Brine & Dry

Concentrate in vacuo

Silica Gel Chromatography

Characterize by NMR & MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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